3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide

• Molecular Formula: C15H12BrF2NO3
• Molecular Weight: 372.16 g/mol
• IUPAC Name: 3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H12BrF2NO3/c1-21-12-7-6-9(8-10(12)16)14(20)19-11-4-2-3-5-13(11)22-15(17)18/h2-8,15H,1H3,(H,19,20)
• InChI Key: IRLWUHXIOLKKMQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2OC(F)F)Br

Description

3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Scientific Research Applications

3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been investigated for its anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of 3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide is not fully understood. However, studies have shown that the compound acts as an inhibitor of various enzymes and receptors involved in disease progression. For example, it has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and play a crucial role in cancer development. The compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, which is implicated in Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have demonstrated that the compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation and pain. The compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide for lab experiments is its high potency and selectivity. The compound has been shown to have a strong and specific inhibitory effect on its target enzymes and receptors, making it a valuable tool for studying disease mechanisms and developing new therapies. However, one limitation of the compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its mechanism of action in more detail, with the aim of identifying new targets for drug development. Additionally, further studies are needed to optimize the synthesis method and improve the solubility and pharmacokinetic properties of the compound.

Synthesis Methods

The synthesis of 3-bromo-N-[2-(difluoromethoxy)phenyl]-4-methoxybenzamide involves the reaction of 3-bromo-4-methoxybenzoic acid with 2-(difluoromethoxy)aniline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction takes place in a solvent mixture of dichloromethane and dimethylformamide (DMF) at room temperature. The resulting product is then purified by column chromatography to obtain this compound in high yield and purity.